molecular formula C11H8Cl2O3 B8278477 2-Methyliden-4-oxo-4-(3',4'-dichlorophenyl)butanoic acid

2-Methyliden-4-oxo-4-(3',4'-dichlorophenyl)butanoic acid

Cat. No.: B8278477
M. Wt: 259.08 g/mol
InChI Key: LOELHYSRDJEZMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyliden-4-oxo-4-(3',4'-dichlorophenyl)butanoic acid is a useful research compound. Its molecular formula is C11H8Cl2O3 and its molecular weight is 259.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8Cl2O3

Molecular Weight

259.08 g/mol

IUPAC Name

4-(3,4-dichlorophenyl)-2-methylidene-4-oxobutanoic acid

InChI

InChI=1S/C11H8Cl2O3/c1-6(11(15)16)4-10(14)7-2-3-8(12)9(13)5-7/h2-3,5H,1,4H2,(H,15,16)

InChI Key

LOELHYSRDJEZMA-UHFFFAOYSA-N

Canonical SMILES

C=C(CC(=O)C1=CC(=C(C=C1)Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aluminium chloride anhydrous (53 g, 0.13 mol.) was added to a solution of itaconic anhydride (15 g, 0.13 mol.) in dichlorobenzene (100 mL) at room temperature. The reaction mixture was heated to 50° C. for 3 hours. and then inverse quenched with cold water/37% hydrochloric acid (100 mL/100 mL) maintaining the temperature below 30° C. After stirring the quenched reaction for 15 min., hexane (80 mL) was added and stirring continued for 0.5 hours. The product was filtered and dried in a vacuum oven to give the crude unsaturated-ketoacid as a colourless solid, 36 g, recrystallization from diethyl ether provided the pure acid (22 g, 67%) as colourless prisms melting at 156-57° C.
Quantity
53 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
80 mL
Type
reactant
Reaction Step Two
Name
Yield
67%

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